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Compound of Interest

Compound Name: 5H-Thiazolo[5,4-b]carbazole

Cat. No.: B15497984 Get Quote

Disclaimer: Extensive literature searches did not yield specific experimental data for 5H-
Thiazolo[5,4-b]carbazole. This document, therefore, presents a theoretical and hypothetical

overview of its basic properties, potential synthesis, and characteristics, based on the known

properties of its isomers and structurally related compounds. The information provided herein is

intended for research and development purposes and requires experimental validation.

This technical guide provides a comprehensive, albeit theoretical, overview of the core basic

properties of 5H-Thiazolo[5,4-b]carbazole, a polycyclic aromatic heterocycle. Due to the

absence of direct experimental data for this specific isomer, this guide leverages data from its

structural isomer, 4H-Thiazolo[5,4-a]carbazole, and related carbazole-thiazole conjugates to

project its physicochemical characteristics, potential synthetic routes, and areas of scientific

interest. This document is intended for researchers, scientists, and professionals in drug

development and materials science who are interested in the underexplored areas of

heterocyclic chemistry.

Core Chemical Structure and Physicochemical
Properties
5H-Thiazolo[5,4-b]carbazole is a tetracyclic heterocyclic compound featuring a thiazole ring

fused to a carbazole scaffold. The carbazole moiety is known for its electron-donating

properties and role in charge transport, making it a common building block in organic

electronics.[1][2] The thiazole ring, a five-membered heterocycle containing both sulfur and

nitrogen, is a well-established pharmacophore found in numerous biologically active
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compounds.[3] The fusion of these two ring systems is expected to result in a planar, π-

conjugated molecule with unique electronic and biological properties.

Below is the chemical structure of 5H-Thiazolo[5,4-b]carbazole.

4-Amino-9H-carbazol-3-ol
(Starting Material)

Cyclocondensation Reaction

Reagents:
Potassium Thiocyanate,

α-Haloaldehyde

Reaction Conditions:
DMF, 80-100°C, Reflux

Work-up:
Precipitation in Water, Filtration

Purification:
Column Chromatography

5H-Thiazolo[5,4-b]carbazole
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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